2-[4-(Difluoromethyl)-1-methylpyrazol-3-yl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[4-(Difluoromethyl)-1-methylpyrazol-3-yl]benzoic acid , also known by its chemical formula C₁₂H₁₀F₂N₂O₂ , is a compound with intriguing properties. Its unique structure combines a benzoic acid moiety with a difluoromethyl-substituted pyrazole ring. This compound has garnered interest in medicinal chemistry, agrochemicals, and materials science due to its potential applications .
Synthesis Analysis
The synthesis of This compound involves intricate steps. Researchers have explored various synthetic routes to obtain this compound. These methods often utilize starting materials containing the difluoromethyl group, which significantly influences the reactivity and lipophilicity of the resulting molecule .
Molecular Structure Analysis
The molecular structure of This compound reveals its key features. The benzoic acid portion contributes to its acidity and potential binding interactions, while the difluoromethyl-substituted pyrazole ring imparts unique properties. Understanding the spatial arrangement of atoms within the molecule is crucial for predicting its behavior and interactions .
Chemical Reactions Analysis
Researchers have investigated the reactivity of this compound. It can participate in various chemical reactions, including substitution, condensation, and cyclization processes. These reactions may lead to the formation of derivatives with altered properties. Exploring the reactivity landscape of This compound is essential for designing novel compounds .
Physical and Chemical Properties Analysis
- Molecular Weight : Approximately 252.221 g/mol .
Mechanism of Action
While specific studies on the mechanism of action of this compound are scarce, its potential biological activities warrant investigation. The incorporation of the difluoromethyl group enhances lipophilicity and metabolic stability, critical factors in drug design. Researchers should explore its interactions with relevant biological targets, such as enzymes or receptors, to unravel its mode of action .
Properties
IUPAC Name |
2-[4-(difluoromethyl)-1-methylpyrazol-3-yl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10F2N2O2/c1-16-6-9(11(13)14)10(15-16)7-4-2-3-5-8(7)12(17)18/h2-6,11H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNCZJRGTXKLBAG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)C2=CC=CC=C2C(=O)O)C(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.